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Compound of Interest

3-Isopropylbenzenesulfonyl!
Compound Name:

chloride

cat. No.: B1601865

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of 3-
Isopropylbenzenesulfonyl chloride. The information is curated for researchers, scientists,
and professionals in drug development who require detailed data for their work.

Core Physical and Chemical Properties

3-Isopropylbenzenesulfonyl chloride, with the CAS number 71530-58-0, is a chemical
compound utilized in organic synthesis. It is characterized as a colorless to off-white or slightly
yellow liquid or solid.[1]

Quantitative Data Summary

The physical properties of 3-Isopropylbenzenesulfonyl chloride are summarized in the table
below for easy reference and comparison.
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Property Value Source(s)
Molecular Formula CoH11CIO2S [L1121[31[4115]
Molecular Weight 218.70 g/mol [L112][31[41[5]
Density ~1.2 g/lcm3to 1.241 g/cm3 [11[2]

Boiling Point 290 °C at 760 mmHg [1112]

Flash Point 129.2 °C [1]
Refractive Index 1.528 [1]

Colorless liquid or off-white to
Appearance ) ) [1]
slight yellow solid

LogP 3.81830 [1]

Topological Polar Surface Area  42.52 A2 [1]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 3-
Isopropylbenzenesulfonyl chloride are not extensively available in public literature. However,
standard analytical methods are employed for such characterizations.

General Methodologies:

» Density: The density of liquid 3-Isopropylbenzenesulfonyl chloride is typically determined
using a pycnometer or a digital density meter. For solids, gas pycnometry can be employed.

» Boiling Point: The boiling point is determined by distillation. The temperature at which the
liquid boils under a specific pressure (usually atmospheric pressure) is recorded. For high-
boiling-point compounds, vacuum distillation is often used to prevent decomposition.

e Melting Point: For solid forms of the compound, the melting point is determined using a
melting point apparatus, where the temperature range over which the solid transitions to a
liquid is observed.
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e Flash Point: The flash point is determined using a flash point tester (e.g., Pensky-Martens
closed-cup tester). This is the lowest temperature at which the vapors of the material will
ignite when an ignition source is introduced.

o Refractive Index: The refractive index of the liquid is measured using a refractometer, which
determines the extent to which light is bent when passing through the substance.

Synthesis Pathway

3-Isopropylbenzenesulfonyl chloride can be synthesized from cumene. The following
diagram illustrates a general synthesis pathway.

Cumene

3-Isopropylbenzenesulfonyl |  + HCl
Chloride

\
7

Chlorosulfonic Acid

Click to download full resolution via product page

Caption: General synthesis of 3-lsopropylbenzenesulfonyl chloride from cumene.

Logical Relationships in Chemical Analysis

3-Isopropylbenzenesulfonyl chloride, like other sulfonyl chlorides, is a key reagent in the
Hinsberg test, a classical method for distinguishing between primary, secondary, and tertiary
amines. The differing reactivity and solubility of the resulting sulfonamides provide a basis for
this qualitative analysis.

The workflow for the Hinsberg test is depicted below.
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Caption: Workflow of the Hinsberg test for amine classification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 3-
Isopropylbenzenesulfonyl Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1601865#3-isopropylbenzenesulfonyl-chloride-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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